Cas no 13991-08-7 (1,2-Bis(diphenylphosphino)benzene)

• Product Name: 1,2-Bis(diphenylphosphino)benzene
• CAS No: 13991-08-7
• MF: C₃₀H₂₄P₂
• MW: 446.459089279175
• MDL: MFCD01074563
• CID: 87216
• Update Time: 2025-05-20

1,2-Bis(diphenylphosphino)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(diphenylphosphino)benzene
• (2-diphenylphosphanylphenyl)-diphenylphosphane
• 1,2-Bis(diphenylphosphanyl)benzene
• o-bis(diphenylphosphino)benzene
• o-Phenylenebis[diphenylphosphine]
• dppBz
• dppbe
• dppben
• dppbenz
• 1,2-Phenylenebis(Diphenylphosphine)
• 1,2-BIS(DIPHENYLPHOSPHINO)BENZENE 98%
• 1,2-Bis(diphenylphosphino)benzene, 98%

• MDL： MFCD01074563
• Inchi： 1S/C30H24P2/c1-5-15-25(16-6-1)31(26-17-7-2-8-18-26)29-23-13-14-24-30(29)32(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-24H
• InChI Key： NFRYVRNCDXULEX-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 446.13500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.3

Experimental Properties

• Color/Form: crystal
• Melting Point: 186.0 to 190.0 deg-C
• Boiling Point: 546.9°C at 760 mmHg
• Flash Point: 302.8°C
• Solubility: Insuluble (1.9E-7 g/L) (25 ºC),
• Water Partition Coefficient: Insoluble in water.
• PSA: 27.18000
• LogP: 5.20300
• Sensitiveness: Air Sensitive
• Solubility: Not determined

1,2-Bis(diphenylphosphino)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,Room Temperature